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Compound of Interest

Compound Name: CI-949

Cat. No.: B1214535 Get Quote

Technical Support Center: CI-949
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) regarding the effects of CI-949 on body weight and mortality, based on available

preclinical data. This information is intended for researchers, scientists, and drug development

professionals.

Frequently Asked Questions (FAQs)
Q1: What is the expected effect of CI-949 on the body weight of laboratory animals?

A1: In studies involving male Fischer 344 rats, a dose of 100 mg/kg/day of CI-949 administered

by gavage for 14 consecutive days resulted in a decreased body weight gain[1]. At lower doses

of 25 and 50 mg/kg/day, no significant effects on body weight gain were reported[1]. In a

separate study with Wistar rats, no significant changes in overall body weight were noted after

21 days of daily gavage administration, although a significant increase in liver weight was

observed at a 100 mg/kg dose[2].

Q2: Is there a lethal dose of CI-949 reported in preclinical studies?

A2: Yes, mortality has been observed at high doses. In a study with male Fischer 344 rats,

administration of 100 mg/kg/day of CI-949 was lethal to 5 out of 40 rats[1]. The deaths occurred

between days 5 and 12 of the 14-day study[1].

Q3: Have any other toxic effects been observed with CI-949 administration?
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A3: Besides the impact on body weight gain and mortality at high doses, a study in Wistar rats

reported a significant increase in liver weight at a 100 mg/kg dose of CI-949, with no other toxic

effects being observed[2].

Troubleshooting Guide
Issue: Unexpected decrease in body weight gain in animals treated with CI-949.

Verify Dosage: Confirm that the administered dose is accurate. Decreased body weight gain

has been specifically reported at a high dose of 100 mg/kg/day in Fischer 344 rats[1].

Monitor Animal Health: Closely monitor the general health of the animals. The observed

decrease in body weight gain at high doses may be associated with overt toxicity, as

mortality has also been reported at this dose level[1].

Assess Organ Weights: At necropsy, carefully measure organ weights. An increase in liver

weight has been documented at 100 mg/kg in Wistar rats[2]. Significant changes in organ-to-

body weight ratios can provide further insight into potential target organ toxicity.

Review Experimental Protocol: Ensure the route and frequency of administration align with

established protocols. The reported effects are based on daily gavage administration[1][2].

Issue: Mortality observed in an ongoing experiment.

Confirm Dosage: Mortality has been reported at a dose of 100 mg/kg/day in Fischer 344

rats[1]. Ensure the administered dose is not exceeding the intended concentration.

Observe Timing of Mortality: Note the time course of any deaths. In the reported study,

mortalities occurred between days 5 and 12 of a 14-day study[1]. This may indicate a

cumulative toxic effect.

Consider Strain Differences: Be aware that different rat strains (e.g., Fischer 344 vs. Wistar)

may exhibit varied responses to the same compound.

Pathological Examination: If mortality occurs, a thorough necropsy and histopathological

examination of major organs is recommended to identify the potential cause of death.
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Data Summary
The following table summarizes the key quantitative data from preclinical studies on the effects

of CI-949 on body weight and mortality.

Species/S
train

Dose
(mg/kg/da
y)

Administr
ation
Route

Duration
Effect on
Body
Weight

Mortality
Rate

Source

Male

Fischer

344 Rat

25, 50 Gavage 14 days

No

significant

effect on

body

weight gain

0/40 [1]

Male

Fischer

344 Rat

100 Gavage 14 days

Decreased

body

weight gain

5/40

(12.5%)
[1]

Wistar Rat 100 Gavage 21 days

No

significant

effect on

overall

body

weight;

significant

increase in

liver weight

Not

reported
[2]

Experimental Protocols & Workflows
A common experimental design to assess the in vivo effects of CI-949 involves daily oral

administration to rats for a period of 14 to 21 days, with regular monitoring of body weight and

clinical signs.
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Experimental Setup Experimental Procedure Study Endpoints

Rodent Model
(e.g., Fischer 344 or Wistar Rats)

Dose Groups:
- Vehicle Control

- CI-949 (e.g., 25, 50, 100 mg/kg/day)

Daily Oral Gavage
(14-21 consecutive days)

Daily Monitoring:
- Body Weight

- Clinical Signs of Toxicity
Necropsy at Study Termination Organ Weight Measurement

(e.g., Liver, Spleen, Thymus, Kidney) Histopathological Examination

Click to download full resolution via product page

Experimental workflow for in vivo assessment of CI-949.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1214535?utm_src=pdf-body-img
https://www.benchchem.com/product/b1214535?utm_src=pdf-body
https://www.benchchem.com/product/b1214535?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/2019994/
https://pubmed.ncbi.nlm.nih.gov/2019994/
https://pubmed.ncbi.nlm.nih.gov/2807627/
https://pubmed.ncbi.nlm.nih.gov/2807627/
https://www.benchchem.com/product/b1214535#ci-949-effects-on-body-weight-and-mortality
https://www.benchchem.com/product/b1214535#ci-949-effects-on-body-weight-and-mortality
https://www.benchchem.com/product/b1214535#ci-949-effects-on-body-weight-and-mortality
https://www.benchchem.com/product/b1214535#ci-949-effects-on-body-weight-and-mortality
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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